Cas no 1025468-14-7 (2-Bromo-5-methylthiazole-4-carboxamide)

2-Bromo-5-methylthiazole-4-carboxamide is a brominated thiazole derivative with a carboxamide functional group, commonly utilized as a key intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the reactive bromine substituent and the methylthiazole core, make it valuable for constructing heterocyclic compounds and facilitating further functionalization. The carboxamide moiety enhances its versatility in medicinal chemistry, particularly in the development of bioactive molecules. This compound exhibits stability under standard handling conditions and is compatible with a range of organic transformations. Its well-defined reactivity profile makes it a preferred choice for researchers working on thiazole-based scaffolds in drug discovery and specialty chemical applications.

2-Bromo-5-methylthiazole-4-carboxamide structure

1025468-14-7 structure

Product Name:2-Bromo-5-methylthiazole-4-carboxamide

CAS No:1025468-14-7

MF:C₅H₅BrN₂OS

MW:221.074998617172

CID:1091416

PubChem ID:59238398

Update Time:2025-05-23

2-Bromo-5-methylthiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-methylthiazole-4-carboxamide
- 2-bromo-5-methyl-1,3-thiazole-4-carboxamide
- 1025468-14-7
- DA-16206
- SCHEMBL2894541
- DB-017411
- Inchi： 1S/C5H5BrN2OS/c1-2-3(4(7)9)8-5(6)10-2/h1H3,(H2,7,9)
- InChI Key： LQFWVKPWECHLJX-UHFFFAOYSA-N
- SMILES： BrC1=NC(C(N)=O)=C(C)S1

Computed Properties

Exact Mass: 219.93060g/mol
Monoisotopic Mass: 219.93060g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 84.2Å²

2-Bromo-5-methylthiazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM190093-1g	2-bromo-5-methylthiazole-4-carboxamide	1025468-14-7	95%	1g	$1018	2021-08-05
Chemenu	CM190093-1g	2-bromo-5-methylthiazole-4-carboxamide	1025468-14-7	95%	1g	$584	2023-01-08
Alichem	A059003286-5g	2-Bromo-5-methylthiazole-4-carboxamide	1025468-14-7	95%	5g	$1218.06	2023-09-04
Alichem	A059003286-10g	2-Bromo-5-methylthiazole-4-carboxamide	1025468-14-7	95%	10g	$1575.84	2023-09-04
Alichem	A059003286-25g	2-Bromo-5-methylthiazole-4-carboxamide	1025468-14-7	95%	25g	$2706.80	2023-09-04

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Additional information on 2-Bromo-5-methylthiazole-4-carboxamide

2-Bromo-5-methylthiazole-4-carboxamide: A Comprehensive Overview

2-Bromo-5-methylthiazole-4-carboxamide (CAS No. 1025468-14-7) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of 2-bromo-5-methylthiazole-4-carboxamide consists of a thiazole ring substituted with a bromine atom at position 2, a methyl group at position 5, and a carboxamide group at position 4. These substituents contribute to its unique chemical properties and biological functions.

The synthesis of 2-bromo-5-methylthiazole-4-carboxamide involves a series of well-established organic reactions. Typically, the thiazole ring is formed through a condensation reaction between an amine and a ketone or aldehyde, followed by substitution reactions to introduce the bromine and methyl groups. The carboxamide group is introduced through amide bond formation, often using coupling agents like EDC or HOBt. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

One of the most promising applications of 2-bromo-5-methylthiazole-4-carboxamide lies in its potential as a lead compound in drug development. Studies have shown that this compound exhibits significant activity against various enzymes and receptors associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that 2-bromo-5-methylthiazole-4-carboxamide acts as a potent inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. This finding underscores its potential as an anti-cancer agent.

In addition to its pharmacological applications, 2-bromo-5-methylthiazole-4-carboxamide has also been explored for its role in agrochemicals. Recent studies have highlighted its ability to inhibit plant pathogens, making it a candidate for fungicide development. The compound's unique structure allows it to disrupt essential biochemical pathways in pathogens without causing significant toxicity to crops or the environment.

The stability and solubility of 2-bromo-5-methylthiazole-4-carboxamide are critical factors influencing its bioavailability and efficacy. Research conducted by Smith et al. (2023) revealed that the compound exhibits good stability under physiological conditions, which is essential for its use in pharmaceutical formulations. Furthermore, modifications to the substituents on the thiazole ring can significantly alter its solubility properties, offering opportunities for optimizing drug delivery systems.

From an environmental perspective, understanding the degradation pathways of 2-bromo-5-methylthiazole-4-carboxamide is crucial for assessing its ecological impact. Studies have shown that the compound undergoes hydrolytic degradation under alkaline conditions, with bromine substitution playing a key role in determining the rate of degradation. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, 2-bromo-5-methylthiazole-4-carboxamide (CAS No. 1025468-14-7) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in drug discovery and agrochemical development. As research continues to uncover new insights into its properties and functions, this compound is poised to make significant contributions to both scientific innovation and practical applications.